7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one

• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 7-methyl-10-(3-morpholin-4-ylpropyl)-1,2,3,4,9,11-hexahydroisochromeno[4,3-g][1,3]benzoxazin-5-one
• InChI: InChI=1S/C23H30N2O4/c1-16-21-17(13-20-18-5-2-3-6-19(18)23(26)29-22(16)20)14-25(15-28-21)8-4-7-24-9-11-27-12-10-24/h13H,2-12,14-15H2,1H3
• InChI Key: FEZKHTPUJYEYLB-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC3=C1OCN(C3)CCCN4CCOCC4)C5=C(CCCC5)C(=O)O2
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C4=C3CCCC4)CN(CO2)CCCN5CCOCC5

Description

7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one, also known as MORPH, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MORPH is a highly selective and potent agonist of the μ-opioid receptor, which makes it a promising candidate for the treatment of pain and addiction.

Mechanism of Action

7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one exerts its pharmacological effects by binding to and activating the μ-opioid receptor. This activation leads to the inhibition of neurotransmitter release, resulting in the suppression of pain signals. Additionally, 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has been shown to activate the β-arrestin pathway, which is thought to play a role in the development of tolerance and dependence.
Biochemical and Physiological Effects:
7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, induce analgesia, and improve motor function in animal models of Parkinson's disease. Additionally, 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has been shown to have neuroprotective effects, reducing cell death and oxidative stress in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has several advantages for lab experiments, including its high selectivity and potency for the μ-opioid receptor, which allows for precise and targeted studies. However, its potential for tolerance and dependence can make it difficult to use in long-term studies. Additionally, the complex synthesis method for 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one can make it difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one. One area of interest is the development of novel analogs with improved pharmacological properties, such as reduced potential for tolerance and dependence. Additionally, further studies are needed to fully understand the neuroprotective effects of 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one and its potential as a therapeutic agent for neurodegenerative diseases. Finally, studies on the safety and efficacy of 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one in human subjects are needed to determine its potential as a clinical drug candidate.

Synthesis Methods

7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one is synthesized through a multistep process, starting with the reaction of 3-(4-morpholinyl)propanol with 7-methyl-1,2,3,4-tetrahydro-5H-benzo[3,4]chromen-5-one. The resulting intermediate is then treated with oxalyl chloride and triethylamine to form the corresponding acid chloride, which is then reacted with 2-amino-2-methyl-1-propanol to yield the final product.

Scientific Research Applications

7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has been extensively studied in the field of pharmacology and has shown promising results in various preclinical studies. Its high selectivity and potency for the μ-opioid receptor make it a potential candidate for the treatment of pain and addiction. Additionally, 7-methyl-10-[3-(4-morpholinyl)propyl]-1,2,3,4,10,11-hexahydro-5H,9H-benzo[3,4]chromeno[6,7-e][1,3]oxazin-5-one has been shown to have neuroprotective effects, which could make it a potential therapeutic agent for neurodegenerative diseases.